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Compound of Interest

Compound Name: Pyridinium dichromate

Cat. No.: B156615 Get Quote

An In-depth Technical Guide to the Preparation of Pyridinium Dichromate (PDC)

Introduction
Pyridinium dichromate (PDC), with the chemical formula [C₅H₅NH]₂[Cr₂O₇], is a versatile and

mild oxidizing agent widely employed in organic synthesis.[1][2] It is an orange-yellow

crystalline powder that is particularly valued for its ability to selectively oxidize primary alcohols

to aldehydes and secondary alcohols to ketones with high efficiency.[3][4] Unlike its

counterpart, pyridinium chlorochromate (PCC), PDC is less acidic, making it more suitable for

reactions involving acid-sensitive substrates.[5][6] This reagent, also known as the Cornforth

reagent, is stable, non-hygroscopic, and soluble in various organic solvents, which simplifies its

handling and application in a laboratory setting.[1][5]

This guide provides a comprehensive overview of the preparation of pyridinium dichromate,

including its chemical properties, a detailed experimental protocol, and safety considerations.

Chemical and Physical Properties
The physical and chemical properties of PDC are summarized in the table below, providing key

data for laboratory use.
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Property Value Reference(s)

CAS Number 20039-37-6 [3]

Molecular Formula C₁₀H₁₂Cr₂N₂O₇ [3]

Molecular Weight 376.2 g/mol [4]

Appearance
Orange-yellow crystalline

powder
[3][6]

Melting Point 152-153 °C [3][4]

Solubility

Soluble in water,

Dimethylformamide (DMF),

and Dimethyl sulfoxide

(DMSO). Sparingly soluble in

CH₂Cl₂.

[1][6]

Acidity
Weakly acidic; less acidic than

PCC.
[5][6]

Stability
Stable in air and not

particularly hygroscopic.
[1][6]

Preparation of Pyridinium Dichromate (Cornforth
Reagent)
The most common method for preparing pyridinium dichromate is by the reaction of

chromium trioxide (CrO₃) with pyridine in an aqueous solution.[1][5] This procedure, developed

by Sir John Warcup Cornforth, yields a stable, orange solid that can be easily isolated.[1]

Reaction Stoichiometry and Mechanism
The overall balanced chemical equation for the synthesis of PDC is:

2 CrO₃ + 2 C₅H₅N + H₂O → (C₅H₅NH)₂Cr₂O₇

The reaction involves the formation of chromic acid from chromium trioxide and water, which

then reacts with pyridine to form the dipyridinium salt of dichromic acid.
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Figure 1: Chemical Synthesis of Pyridinium Dichromate

2 CrO₃

Chromium Trioxide

2 C₅H₅N
Pyridine

H₂O
Water

(C₅H₅NH)₂Cr₂O₇

Pyridinium Dichromate
 Reaction 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Experimental Workflow for PDC Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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